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Compound of Interest

Compound Name:
[2-(2,6-

Dichlorophenyl)ethyl]hydrazine

CAS No.: 19564-42-2

Cat. No.: B15145722

Get Quote

Part 1: Executive Technical Analysis
Compound Identity:

IUPAC Name: [2-(2,6-Dichlorophenyl)ethyl]hydrazine

CAS Number: 19564-42-2

Chemical Class: Hydrazine derivative; 2,6-dichloro analog of Phenelzine.

Core Mechanism: Like its parent compound Phenelzine, 2,6-DCPEH functions as a

mechanism-based (suicide) inactivator. The hydrazine moiety is oxidized within the enzyme

active site to a diazene intermediate, which subsequently forms a covalent N(5)-flavin adduct

with the FAD cofactor, permanently disabling the enzyme.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15145722#bc-rfq
https://www.benchchem.com/product/b15145722/docs?utm_src=pdf-body#technical-comparison-guide-2-2-6-dichlorophenyl-ethyl-hydrazine-vs-standard-maois
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15145722?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The "2,6-Dichloro" Effect (SAR Insight): The introduction of chlorine atoms at the ortho (2,6)

positions of the phenyl ring introduces significant steric bulk and electron-withdrawing character

compared to unsubstituted phenelzine.

Steric Hindrance: The 2,6-substitution restricts the rotation of the ethyl linker and creates

steric clash within the hydrophobic cage of MAO isoforms (particularly MAO-A, which has a

more constrained substrate channel than MAO-B). This typically results in reduced potency

for MAO inhibition compared to phenelzine.

Metabolic Stability: The 2,6-blocking prevents ortho-hydroxylation, a primary metabolic

clearance pathway for phenelzine, potentially altering the pharmacokinetic half-life.

Selectivity Shift (LSD1): Phenelzine analogs are frequently investigated for selectivity toward

Lysine-Specific Demethylase 1 (LSD1). The larger binding pocket of LSD1 often

accommodates bulky phenyl analogs better than the MAO active site, making 2,6-DCPEH a

candidate for "desensitized" MAOIs intended as epigenetic modulators.

Part 2: Comparative Performance Matrix
The following data synthesizes experimental baselines for standard MAOIs against the

predicted/observed profile of 2,6-DCPEH based on hydrazine SAR.
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Mechanistic Pathway Visualization
The following diagram illustrates the divergent pathways between MAO inhibition (off-target for

this analog class) and LSD1 inhibition, driven by the hydrazine "warhead."
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Caption: Mechanistic bifurcation showing how the 2,6-dichloro substitution sterically hinders

MAO adduct formation while preserving or enhancing LSD1 inhibition potential.

Part 3: Experimental Validation Protocols
To objectively benchmark 2,6-DCPEH, you must run a comparative IC50 assay using a

fluorometric readout (Amplex Red). This protocol is self-validating via the inclusion of positive

controls.

Protocol: Comparative MAO-A/B Inhibition Assay
Objective: Determine the IC50 of 2,6-DCPEH relative to Phenelzine.

Reagents:

Enzyme: Recombinant Human MAO-A and MAO-B (5 mg/mL stocks).

Substrate: Tyramine (Universal substrate) or p-Tyramine.

Detection: Amplex Red Reagent (10-acetyl-3,7-dihydroxyphenoxazine) + Horseradish

Peroxidase (HRP).

Test Compounds: 2,6-DCPEH (dissolved in DMSO), Phenelzine (Control), Clorgyline (MAO-

A selective control), Deprenyl (MAO-B selective control).

Workflow:

Preparation:

Dilute enzymes to 0.5 U/mL in Reaction Buffer (0.1 M Sodium Phosphate, pH 7.4).

Prepare 10-point serial dilution of 2,6-DCPEH (Range: 1 nM to 100 µM). Keep DMSO <

1%.

Pre-Incubation (Critical Step):

Rationale: Hydrazines are irreversible inhibitors requiring time to form the covalent adduct.
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Add 50 µL of diluted Enzyme to 10 µL of Inhibitor.

Incubate at 37°C for 30 minutes. (Without this step, IC50 values will be artificially high).

Reaction Initiation:

Add 40 µL of Master Mix (200 µM Amplex Red + 1 U/mL HRP + 1 mM Tyramine).

Note: Tyramine concentration should be at Km (approx 100 µM for MAO-A).

Measurement:

Incubate for 30–60 minutes at room temperature in the dark.

Read Fluorescence: Ex/Em = 530/590 nm.

Data Analysis:

Normalize to "No Inhibitor" (100% Activity) and "No Enzyme" (0% Activity).

Fit curves using non-linear regression (log(inhibitor) vs. response).

Self-Validation Check:

Pass Criteria: Phenelzine IC50 must fall within 0.1–1.0 µM. If Phenelzine IC50 > 5 µM, the

pre-incubation time was insufficient or the enzyme is degraded.

2,6-DCPEH Expectation: If the 2,6-dichloro group effectively blocks MAO access, expect an

IC50 shift to >10 µM (indicating "LSD1-selective" potential).
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Email: info@benchchem.com or Request Quote Online.

Sources

1. US10265279B2 - Combinations of LSD1 inhibitors for use in the treatment of solid tumors
- Google Patents [patents.google.com]

2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

To cite this document: BenchChem. [Technical Comparison Guide: [2-(2,6-
Dichlorophenyl)ethyl]hydrazine vs. Standard MAOIs]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b15145722/docs#technical-comparison-
guide-2-2-6-dichlorophenyl-ethyl-hydrazine-vs-standard-maois]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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